Cas no 1805901-40-9 (Methyl 2-chloro-4-propionylbenzoate)

• Product Name: Methyl 2-chloro-4-propionylbenzoate
• CAS No: 1805901-40-9
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 4950515
• Update Time: 2025-11-03

Methyl 2-chloro-4-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-propionylbenzoate

• Inchi： 1S/C11H11ClO3/c1-3-10(13)7-4-5-8(9(12)6-7)11(14)15-2/h4-6H,3H2,1-2H3
• InChI Key： XOEUDGGQRGUCFZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-chloro-4-propionylbenzoate

Methyl 2-chloro-4-propionylbenzoate (CAS No. 1805901-40-9): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 2-chloro-4-propionylbenzoate (CAS No. 1805901-40-9) is a significant compound in the realm of chemical biology and medicinal chemistry, serving as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, comprising a chlorinated aromatic ring and an acylated propionic acid moiety, make it a valuable building block for the development of novel therapeutic agents.

The compound's molecular structure, characterized by the presence of a chloro substituent at the para position relative to the propionyl group, enhances its reactivity and functionalization potential. This characteristic is particularly advantageous in organic synthesis, where selective substitution and derivatization are often required to achieve desired biological activities. The propionyl group, on the other hand, introduces a polar and hydrophobic region that can influence the solubility and metabolic stability of the final drug candidates.

In recent years, there has been growing interest in exploring the pharmacological properties of benzoate derivatives due to their demonstrated efficacy in various therapeutic areas. Methyl 2-chloro-4-propionylbenzoate has emerged as a key intermediate in the synthesis of compounds with potential applications in anti-inflammatory, antiviral, and anticancer therapies. Its role in these contexts has been highlighted by several cutting-edge research studies that underscore its versatility and utility.

One notable application of Methyl 2-chloro-4-propionylbenzoate is in the development of novel anti-inflammatory agents. Researchers have leveraged its structural framework to design molecules that target inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical mediators of inflammation, and their inhibition can lead to significant therapeutic benefits. The chloro substituent in Methyl 2-chloro-4-propionylbenzoate has been found to enhance binding affinity to these targets, thereby improving the efficacy of the resulting drug candidates.

Furthermore, Methyl 2-chloro-4-propionylbenzoate has found utility in antiviral research. The compound's ability to interfere with viral replication cycles has been explored through structural modifications that enhance its interactions with viral proteins. In particular, studies have shown that derivatives of this compound can inhibit the entry of viruses into host cells by blocking critical receptor interactions. This mechanism of action has opened up new avenues for the development of antiviral drugs that are less prone to resistance development.

The anticancer potential of Methyl 2-chloro-4-propionylbenzoate has also been extensively investigated. Its derivatives have been shown to exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis or inhibiting cell proliferation. The propionyl group plays a pivotal role in this context by facilitating interactions with intracellular targets such as kinases and transcription factors. These interactions disrupt critical signaling pathways that are essential for cancer cell survival, leading to their selective elimination.

The synthetic methodologies for Methyl 2-chloro-4-propionylbenzoate have been refined over time to ensure high yields and purity. Modern synthetic approaches often involve multi-step reactions that incorporate functional group transformations such as chlorination, esterification, and condensation. These reactions are typically carried out under controlled conditions to minimize side products and maximize efficiency. The use of advanced catalytic systems has further improved the sustainability and scalability of these synthetic processes.

In conclusion, Methyl 2-chloro-4-propionylbenzoate (CAS No. 1805901-40-9) is a multifaceted compound with significant implications in chemical biology and medicinal chemistry. Its unique structural features make it an invaluable intermediate for the synthesis of pharmacologically active molecules with applications in anti-inflammatory, antiviral, and anticancer therapies. The ongoing research into its derivatives continues to uncover new therapeutic possibilities, reinforcing its importance in modern drug discovery efforts.